Cas no 19641-90-8 ((2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid)

(2S)-3-(3,4-Dihydroxyphenyl)-2-acetamidopropanoic acid is a chiral compound featuring a catechol moiety and an acetamido-substituted propanoic acid backbone. Its stereospecific (2S) configuration ensures precise molecular interactions, making it valuable in biochemical and pharmaceutical research. The presence of dihydroxyphenyl groups enhances its potential as a ligand or intermediate in the synthesis of bioactive molecules, including dopamine derivatives or enzyme inhibitors. The acetamido and carboxylic acid functionalities provide reactive sites for further derivatization, enabling tailored modifications for specific applications. This compound is particularly useful in studies involving neurotransmitter analogs, antioxidants, or metal-chelating agents, owing to its structural resemblance to natural catecholamines and polyphenols. High purity and well-defined stereochemistry ensure reproducibility in research applications.

(2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid structure

19641-90-8 structure

Product Name:(2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid

CAS No:19641-90-8

MF:C₁₁H₁₃NO₅

MW:239.224623441696

CID:1388144

PubChem ID:13987867

Update Time:2025-10-30

(2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

- L-Tyrosine, N-acetyl-3-hydroxy-
- (2S)-2-acetamido-3-(3,4-dihydroxyphenyl)propanoic acid
- (2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid
- CHEBI:219544
- DTXSID10553855
- RGCLHVKCJVVHLN-QMMMGPOBSA-N
- EN300-12886430
- 19641-90-8
- N-Acetyl-3-hydroxy-L-tyrosine
- SCHEMBL468823
- N-acetyl-3,4-dihydroxy-L-phenylalanine
- Inchi： 1S/C11H13NO5/c1-6(13)12-8(11(16)17)4-7-2-3-9(14)10(15)5-7/h2-3,5,8,14-15H,4H2,1H3,(H,12,13)(H,16,17)/t8-/m0/s1
- InChI Key： RGCLHVKCJVVHLN-QMMMGPOBSA-N
- SMILES： OC([C@H](CC1C=CC(=C(C=1)O)O)NC(C)=O)=O

Computed Properties

Exact Mass: 239.07939
Monoisotopic Mass: 239.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 107Å²

Experimental Properties

PSA: 106.86

(2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid Pricemore >>

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Enamine	EN300-12886430-0.05g	(2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid	19641-90-8	0.05g	$647.0	2023-05-25
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Enamine	EN300-12886430-1.0g	(2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid	19641-90-8	1g	$770.0	2023-05-25
Enamine	EN300-12886430-2.5g	(2S)-3-(3,4-dihydroxyphenyl)-2-acetamidopropanoic acid	19641-90-8	2.5g	$1509.0	2023-05-25
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